Cas no 1443980-35-5 (2-(1H-imidazol-1-ylmethyl)benzene-1-sulfonamide)

2-(1H-Imidazol-1-ylmethyl)benzene-1-sulfonamide is a sulfonamide derivative featuring an imidazole moiety, which imparts unique chemical and biological properties. This compound is of interest in medicinal chemistry due to its potential as a pharmacophore in the design of enzyme inhibitors, particularly those targeting carbonic anhydrases or other metalloenzymes. The presence of the imidazole ring enhances binding affinity through coordination interactions, while the sulfonamide group contributes to solubility and hydrogen-bonding capabilities. Its structural versatility allows for further functionalization, making it a valuable intermediate in synthetic applications. The compound exhibits stability under standard conditions, facilitating handling and storage in research settings.
2-(1H-imidazol-1-ylmethyl)benzene-1-sulfonamide structure
1443980-35-5 structure
Product Name:2-(1H-imidazol-1-ylmethyl)benzene-1-sulfonamide
CAS No:1443980-35-5
MF:C10H11N3O2S
MW:237.278240442276
CID:4600081
PubChem ID:71758042
Update Time:2025-05-20

2-(1H-imidazol-1-ylmethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-imidazol-1-ylmethyl)benzene-1-sulfonamide
    • MFCD24842758
    • 1443980-35-5
    • G65260
    • 2-[(1H-imidazol-1-yl)methyl]benzene-1-sulfonamide
    • 2-(imidazol-1-ylmethyl)benzenesulfonamide
    • EN300-125404
    • Z1575143699
    • AKOS033494223
    • Inchi: 1S/C10H11N3O2S/c11-16(14,15)10-4-2-1-3-9(10)7-13-6-5-12-8-13/h1-6,8H,7H2,(H2,11,14,15)
    • InChI Key: DCUOUQMADVUCOG-UHFFFAOYSA-N
    • SMILES: C1(S(N)(=O)=O)=CC=CC=C1CN1C=NC=C1

Computed Properties

  • Exact Mass: 237.05719778g/mol
  • Monoisotopic Mass: 237.05719778g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 86.4Ų

2-(1H-imidazol-1-ylmethyl)benzene-1-sulfonamide Pricemore >>

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Additional information on 2-(1H-imidazol-1-ylmethyl)benzene-1-sulfonamide

2-(1H-Imidazol-1-ylmethyl)benzene-1-sulfonamide: A Comprehensive Overview

2-(1H-Imidazol-1-ylmethyl)benzene-1-sulfonamide (CAS No. 1443980-35-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure combining an imidazole ring with a sulfonamide group, has garnered attention due to its potential applications in drug development and material science. The compound's structure, properties, and recent advancements in its synthesis and applications are explored in this detailed overview.

The imidazole ring in 2-(1H-imidazol-1-ylmethyl)benzene-1-sulfonamide is a key structural feature that contributes to its reactivity and biological activity. Imidazole, a five-membered heterocyclic compound with two nitrogen atoms, is known for its ability to form hydrogen bonds and participate in various chemical reactions. In this compound, the imidazole group is attached to a benzene ring via a methylene (-CH₂-) bridge, which further enhances its versatility. The sulfonamide group (-SO₂-NH₂), located at the para position of the benzene ring, introduces additional functional diversity, making this molecule a promising candidate for various chemical transformations.

Recent studies have highlighted the potential of 2-(1H-imidazol-1-ylmethyl)benzene-1-sulfonamide as a precursor for synthesizing bioactive compounds. Researchers have explored its role in the development of anti-inflammatory agents, where the sulfonamide group plays a crucial role in modulating the compound's pharmacokinetic properties. Additionally, the imidazole moiety has been shown to exhibit antioxidant activity, making it a valuable component in the design of therapeutic agents targeting oxidative stress-related diseases.

In terms of synthesis, 2-(1H-imidazol-1-ylmethyl)benzene-1-sulfonamide can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One notable approach involves the reaction of 2-aminothiazole with benzene sulfonyl chloride under specific conditions to form the desired product. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The application of 2-(1H-imidazol-1-ylmethyl)benzene-1-sulfonamide extends beyond pharmaceuticals. Its unique chemical properties make it an ideal candidate for use in advanced materials such as polymers and coatings. For instance, recent research has demonstrated its ability to act as a building block for constructing stimuli-responsive materials that can respond to external stimuli like temperature or pH changes.

From an environmental perspective, understanding the ecological impact of 2-(1H-imidazol-1-ylmethyl)benzene-1-sulfonamide is crucial. Studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to assess its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, 2-(1H-imidazol-1-ylmethyl)benzene-1-sulfonamide (CAS No. 1443980-35

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